Cas no 2172289-43-7 (4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)but-2-ynoic acid)

• Product Name: 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)but-2-ynoic acid
• CAS No: 2172289-43-7
• MF: C₂₆H₂₁N₃O₅
• MW: 455.462046384811
• CID: 6276506
• PubChem ID: 165777282
• Update Time: 2025-05-22

4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)but-2-ynoic acid
• 2172289-43-7
• EN300-1550651
• 4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pyridin-4-yl}formamido)but-2-ynoic acid

• Inchi： 1S/C26H21N3O5/c30-24(31)10-5-12-28-25(32)17-11-13-27-18(14-17)15-29-26(33)34-16-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-4,6-9,11,13-14,23H,12,15-16H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： NICJPPXKLJZFFB-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=C(C(NCC#CC(=O)O)=O)C=CN=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 455.14812078g/mol
• Monoisotopic Mass: 455.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 118Ų

Additional information on 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)but-2-ynoic acid

Comprehensive Analysis of 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)but-2-ynoic acid (CAS No. 2172289-43-7) in Modern Biomedical Research

In the rapidly evolving field of peptide synthesis and bioconjugation, the compound 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)but-2-ynoic acid (CAS 2172289-43-7) has emerged as a critical building block. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), particularly for introducing click chemistry handles into peptide chains. Its unique alkynyl functional group enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), making it invaluable for drug discovery and biomaterial development.

The growing interest in targeted drug delivery systems has significantly increased demand for specialized linker molecules like 2172289-43-7. Recent studies highlight its application in creating antibody-drug conjugates (ADCs), where its pyridine-based structure enhances stability while maintaining reactivity. Researchers particularly value its compatibility with Fmoc-based peptide synthesis protocols, allowing seamless integration into existing automated peptide synthesizers. The compound's but-2-ynoic acid moiety provides an optimal balance between reactivity and stability, addressing common challenges in bioconjugate chemistry.

From a structural perspective, 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)but-2-ynoic acid combines three functionally significant components: the Fmoc protecting group for standard peptide synthesis workflows, the aminomethylpyridine scaffold for enhanced solubility, and the terminal alkyne for bioorthogonal conjugation. This trifunctional architecture makes it particularly useful in developing theranostic agents - a hot topic in current precision medicine research. The compound's CAS 2172289-43-7 has been featured in numerous publications exploring PET tracer development and fluorescent probe design.

Recent advancements in cancer immunotherapy have further highlighted the importance of 2172289-43-7. Its application in constructing immune-stimulating antibody conjugates (ISACs) demonstrates how this compound bridges small molecule chemistry with biological therapeutics. The pyridine nitrogen offers additional coordination sites that can be exploited for metal-based drug delivery, while the alkyne handle facilitates rapid screening through combinatorial chemistry approaches. These properties align perfectly with current trends toward high-throughput screening in pharmaceutical research.

Quality control aspects of 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpyridin-4-yl}formamido)but-2-ynoic acid are crucial given its applications in GMP peptide production. Analytical methods typically employ HPLC-MS to verify the integrity of both the Fmoc protection and the alkyne functionality. The compound's stability under standard SPPS conditions makes it particularly valuable for multi-step syntheses, addressing common concerns about handle stability during elongated synthesis protocols. These characteristics explain its growing popularity in academic research and industrial applications alike.

Looking toward future applications, CAS 2172289-43-7 shows promise in emerging fields like DNA-encoded library technology and proteolysis-targeting chimera (PROTAC) development. Its ability to serve as both a peptide backbone modifier and a conjugation handle positions it as a versatile tool in chemical biology. As research continues to explore next-generation biotherapeutics, the unique properties of this Fmoc-amino acid derivative ensure its ongoing relevance in cutting-edge drug development programs worldwide.